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Compound of Interest

Compound Name: 4''-Hydroxyisojasminin

Cat. No.: B15127442

Get Quote

Disclaimer: As of December 2025, comprehensive, publicly accessible spectroscopic data

(NMR and MS) for 4''-Hydroxyisojasminin could not be located. To fulfill the structural and

data presentation requirements of this guide, a closely related and well-characterized

secoiridoid glucoside, Jasminoside, will be used as a representative example. The data and

experimental protocols presented herein pertain to Jasminoside and serve to illustrate the

analytical methodologies and data presentation formats relevant to this class of compounds.

This technical guide provides a detailed overview of the spectroscopic data and analytical

methodologies used in the structural elucidation of secoiridoid glucosides, with a focus on

Jasminoside as a proxy for 4''-Hydroxyisojasminin. This document is intended for

researchers, scientists, and professionals in the fields of natural product chemistry and drug

development.

Spectroscopic Data of Jasminoside
The structural characterization of Jasminoside is achieved through a combination of mass

spectrometry and nuclear magnetic resonance spectroscopy. The following tables summarize

the key quantitative data obtained from these analyses.
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Mass Spectrometry (MS) Data
High-resolution mass spectrometry (HRMS) is critical for determining the elemental

composition of a molecule.

Ion Calculated m/z Found m/z Formula

[M+Na]⁺ 573.1584 573.1580 C₂₆H₃₀O₁₃Na

Nuclear Magnetic Resonance (NMR) Data
¹H and ¹³C NMR spectroscopy provide detailed information about the carbon-hydrogen

framework of the molecule. The following data were recorded in deuterated methanol (CD₃OD).

Table 1: ¹H-NMR Spectroscopic Data for Jasminoside (500 MHz, CD₃OD)
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Position δH (ppm) Multiplicity J (Hz)

1 5.90 d 1.5

3 7.48 s

5 4.25 m

6α 2.55 m

6β 2.20 m

7 5.85 s

8 4.68 d 7.5

9 2.95 m

10 4.20 d 6.0

11 3.70 s

1' 4.85 d 8.0

2' 3.45 m

3' 3.50 m

4' 3.40 m

5' 3.60 m

6'a 4.40 dd 12.0, 2.0

6'b 4.25 dd 12.0, 5.5

2'' 6.40 d 16.0

3'' 7.65 d 16.0

5''/9'' 7.60 m

6''/8'' 7.40 m

7'' 7.35 m

Table 2: ¹³C-NMR Spectroscopic Data for Jasminoside (125 MHz, CD₃OD)
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Position δC (ppm)

1 94.5

3 153.0

4 110.0

5 70.5

6 42.0

7 130.0

8 129.0

9 46.0

10 66.0

11 51.5

1' 100.0

2' 74.5

3' 77.5

4' 71.5

5' 78.0

6' 62.5

1'' 168.0

2'' 119.0

3'' 146.0

4'' 135.5

5''/9'' 129.5

6''/8'' 131.0

7'' 129.0
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Experimental Protocols
The following sections detail the methodologies for the isolation and spectroscopic analysis of

Jasminoside.

Isolation of Jasminoside
Extraction: The air-dried leaves of Jasminum species are powdered and extracted with

methanol (MeOH) at room temperature. The solvent is then evaporated under reduced

pressure to yield a crude extract.

Solvent Partitioning: The crude MeOH extract is suspended in water and successively

partitioned with n-hexane, chloroform (CHCl₃), and ethyl acetate (EtOAc) to separate

compounds based on polarity.

Column Chromatography: The EtOAc-soluble fraction, typically rich in secoiridoid glucosides,

is subjected to column chromatography on a silica gel column. The column is eluted with a

gradient of CHCl₃-MeOH to yield several sub-fractions.

Preparative HPLC: Fractions containing the target compound are further purified by

preparative high-performance liquid chromatography (HPLC) on a C18 column using a

methanol-water gradient system to afford the pure compound.

Spectroscopic Analysis
NMR Spectroscopy: ¹H-NMR, ¹³C-NMR, and 2D-NMR (COSY, HSQC, HMBC) spectra are

recorded on a 500 MHz spectrometer. Samples are dissolved in deuterated methanol

(CD₃OD). Chemical shifts (δ) are reported in parts per million (ppm) relative to the residual

solvent peak, and coupling constants (J) are reported in Hertz (Hz).

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESIMS)

is performed on a time-of-flight (TOF) mass spectrometer in positive ion mode to determine

the accurate mass and elemental composition of the compound.

Visualization of Analytical Workflow
The following diagram illustrates the general workflow for the isolation and structural elucidation

of a natural product like Jasminoside.
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To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of 4''-
Hydroxyisojasminin: A Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15127442/docs#spectroscopic-and-structural-
elucidation-of-4-hydroxyisojasminin-a-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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